Cas no 964-83-0 (2,4-Dinitrophenylhydrazone mesityl oxide)
964-83-0 structure
Product Name:2,4-Dinitrophenylhydrazone mesityl oxide
CAS No:964-83-0
MF:C12H14N4O4
MW:278.263962268829
CID:1002004
PubChem ID:9555668
Update Time:2025-04-20
2,4-Dinitrophenylhydrazone mesityl oxide Chemical and Physical Properties
Names and Identifiers
-
- N-[(E)-4-methylpent-3-en-2-ylideneamino]-2,4-dinitroaniline
- DTXSID20429835
- 2,4-dinitrophenylhydrazone mesityl oxide
- NSC-404137
- SR-01000033371-1
- Z56834202
- 964-83-0
- SR-01000033371
- AKOS001011421
- NSC404137
- (2E)-1-(2,4-dinitrophenyl)-2-(4-methylpent-3-en-2-ylidene)hydrazine
- STK524799
- 2,4-Dinitrophenylhydrazone mesityl oxide
-
- Inchi: 1S/C12H14N4O4/c1-8(2)6-9(3)13-14-11-5-4-10(15(17)18)7-12(11)16(19)20/h4-7,14H,1-3H3/b13-9+
- InChI Key: SSLSXQIXHWKSFL-UKTHLTGXSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1N/N=C(\C)/C=C(\C)/C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 278.102
- Monoisotopic Mass: 278.102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 116A^2
Experimental Properties
- Density: 1.29
- Boiling Point: 406.9°C at 760 mmHg
- Flash Point: 199.9°C
- Refractive Index: 1.586
- PSA: 116.03000
- LogP: 4.37640
2,4-Dinitrophenylhydrazone mesityl oxide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
964-83-0 (2,4-Dinitrophenylhydrazone mesityl oxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent